
Amfenac Sodium: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amfenac sodium

Cat. No.: B1665971 Get Quote

Amfenac sodium, a potent non-steroidal anti-inflammatory drug (NSAID), serves as a critical

tool in ophthalmic applications and as a reference compound in pharmacological research. This

technical guide provides an in-depth overview of its chemical properties, mechanism of action,

and relevant experimental protocols for scientific professionals.

Chemical and Physical Properties
Amfenac sodium's chemical identity is well-characterized, with its properties summarized

below. It exists in both anhydrous and hydrated forms.

Property Value (Hydrated) Value (Anhydrous)

Chemical Formula C₁₅H₁₄NNaO₄[1][2] C₁₅H₁₃NNaO₃[3]

Molecular Weight 295.26 g/mol [1][3] 278.26 g/mol [3]

IUPAC Name

sodium;2-(2-amino-3-

benzoylphenyl)acetate;hydrate

[1][4]

sodium 2-(2-amino-3-

benzoylphenyl)acetate

CAS Number 61618-27-7[1][4] 61941-56-8[3]

Synonyms
Amfenac sodium hydrate,

AHR-5850D[1]
Amfenac sodium anhydrous
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Mechanism of Action: Inhibition of Prostaglandin
Synthesis
Amfenac sodium exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting

the cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[3][5][6] These enzymes

are pivotal in the conversion of arachidonic acid to prostaglandin H2 (PGH₂), the precursor to

various pro-inflammatory prostaglandins and thromboxanes.[3][4][7] By competitively binding to

the active site of COX enzymes, amfenac blocks this critical step in the prostaglandin synthesis

pathway, thereby reducing inflammation and pain.[3][7] While it inhibits both isoforms, some

studies suggest a slightly higher potency for COX-2.[5][8]

The following diagram illustrates the prostaglandin synthesis pathway and the inhibitory action

of Amfenac sodium.
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Mechanism of Action of Amfenac Sodium
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Experimental Workflow for COX Inhibition Assay

Preparation

Assay

Data Analysis

Prepare Reagents:
- COX-1/COX-2 enzyme

- Arachidonic acid (substrate)
- Amfenac sodium stock solution

- Assay buffer

Perform serial dilutions of
Amfenac sodium

Incubate enzyme with
Amfenac sodium dilutions

Initiate reaction by adding
arachidonic acid

Measure prostaglandin production
(e.g., PGE₂ via ELISA)

Calculate IC₅₀ value
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Logical Workflow for HPLC Stability Analysis

Prepare Amfenac Sodium Solution

Apply Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

Analyze via RP-HPLC

Collect Chromatographic Data
(Retention Times, Peak Areas)

Analyze Data for Purity
and Degradation Products

Stability Profile Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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